Cas no 527-75-3 (Erythromycin B (~90%))

• Product Name: Erythromycin B (~90%)
• CAS No: 527-75-3
• Molecular Formula: C₃₇H₆₇NO₁₂
• Molecular Weight: 717.47
• CID: 827617
• PubChem ID: 9918244

Erythromycin B (~90%) Properties

Names and Identifiers

• Erythromycin B
• 12-Deoxyerythromycin
• (3R,4S,6R,7R,9R,11R,12S,13R,14R)-6-[4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-7,12-dihydroxy-4-(5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl)oxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione
• SCHEMBL193989
• Abbott-24091
• ERYTHROMYCIN, 12-DEOXY-
• BERYTHROMYCIN [INN]
• DTXSID501023765
• Berythromycine [INN-French]
• ERB
• BERYTHROMYCIN [WHO-DD]
• Erythromycin B (~90%)
• AN686JJ1YI
• Berythromycinum
• BDBM85998
• Beritromicina
• ERYTHROMYCIN B (150 MG)
• Abbot 24091
• ERYTHROMYCIN B [USP-RS]
• IDRYSCOQVVUBIJ-PPGFLMPOSA-N
• BRN 5206722
• C06653
• Berythromycin (USAN/INN)
• BERYTHROMYCIN [USAN]
• Q27103559
• (3R,4S,5S,6R,7R,9R,11R,12S,13R,14R)-6-{[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2H-pyran-2-yl]oxy}-14-ethyl-7,12-dihydroxy-4-{[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyltetrahydro-2H-pyran-2-yl]oxy}-3,5,7,9,11,13-hexamethyloxacyclotetradecane-2,10-dione (non-preferred name)
• CHEBI:28196
• CHEMBL3220708
• D03098
• 527-75-3
• (3R,4S,5S,6R,7R,9R,11R,12S,13R,14R)-6-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-7,12-dihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione
• ERYTHROMYCIN, 12-DEOXY
• UNII-AN686JJ1YI
• Berythromycin [USAN:INN]
• NS00011669
• Berythromycinum [INN-Latin]
• Berythromycin
• Berythromycine
• Erythromycin-B
• LMPK04000012
• (3R,4S,5S,6R,7R,9R,11R,12S,13R,14R)-4-(2,6-dideoxy-3-C-methyl-3-O-methyl-alpha-L-ribo-hexopyranosyloxy)-14-ethyl-7,12-dihydroxy-6-[3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyloxy]-3,5,7,9,11,13-hexamethyloxacyclotetradecane-2,10-dione
• Beritromicina [INN-Spanish]
• G91247

• InChIKey： IDRYSCOQVVUBIJ-PPGFLMPOSA-N
• Inchi： InChI=1S/C37H67NO12/c1-14-26-20(4)29(40)21(5)28(39)18(2)16-36(9,44)33(50-35-30(41)25(38(11)12)15-19(3)46-35)22(6)31(23(7)34(43)48-26)49-27-17-37(10,45-13)32(42)24(8)47-27/h18-27,29-33,35,40-42,44H,14-17H2,1-13H3/t18-,19-,20+,21+,22+,23-,24+,25+,26-,27+,29+,30-,31+,32+,33-,35+,36-,37-/m1/s1
• SMILES： CC[C@@H]1[C@@H]([C@@H]([C@H](C(=O)[C@@H](C[C@@]([C@@H]([C@H]([C@@H]([C@H](C(=O)O1)C)O[C@H]2C[C@@]([C@H]([C@@H](O2)C)O)(C)OC)C)O[C@H]3[C@@H]([C@H](C[C@H](O3)C)N(C)C)O)(C)O)C)C)O)C

Computed Properties

• Exact Mass: 717.46600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 7
• Monoisotopic Mass: 717.466327
• Heavy Atom Count: 50
• Complexity: 1130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 174

Experimental Properties

• LogP: 2.67070
• PSA: 173.68000
• Refractive Index: 1.526 
• Boiling Point: 807.6±65.0 °C at 760 mmHg
• Melting Point: >187oC (dec.)
• Vapor Pressure: 0.0±6.5 mmHg at 25°C
• Flash Point: 442.2℃
• Solubility: Chloroform (Slightly), Ethanol (Slightly), Ethyl Acetate (Slightly, Heated), Met
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminoglycosides